Poly(oxy-1,2-ethanediyl), alpha-phenyl-omega-hydroxy-, phosphate
Overview
Scientific Research Applications
Exposure and Health Implications
Organophosphate flame retardants (PFRs), including Poly(oxy-1,2-ethanediyl), alpha-phenyl-omega-hydroxy-, phosphate derivatives, are widely used in various consumer products to enhance fire resistance. Research indicates widespread exposure, with children being particularly vulnerable due to their developing systems. A study within the Hokkaido Study on Environment and Children's Health revealed that non-chlorinated PFR metabolites are associated with increased levels of oxidative stress biomarkers in children, suggesting potential health risks such as allergies and inflammation (Y. Ait Bamai et al., 2019).
Applications in Tissue Engineering
Poly(lactic-co-glycolic acid) (PLGA), a compound related to the Poly(oxy-1,2-ethanediyl) family, has been explored for its application in tissue engineering, particularly in bone regeneration. A clinical study evaluated PLGA-coated biphasic calcium phosphate granules in sinus floor elevation procedures, finding that PLGA-coated particles promoted colonization by osteoblast precursors and enhanced microvascularization, suggesting its efficacy in supporting bone growth and repair (A. Flichy-Fernández et al., 2019).
Impact on Calcium Metabolism
Research on calcium metabolism reveals the impact of phosphate intake from compounds like Poly(oxy-1,2-ethanediyl), alpha-phenyl-omega-hydroxy-, phosphate on the body's calcium balance. A study highlighted that polyphosphate supplements significantly lower calcium absorption compared to orthophosphate, suggesting dietary phosphate forms can differently influence calcium metabolism and bone health (M. Zemel & H. Linkswiler, 1981).
Diagnostic Applications
The diagnostic use of radioactive polyphosphate compounds has been explored in clinical settings. A comparison of kinetics between polyphosphate and diphosphonate in patients revealed that both compounds could effectively visualize bone lesions, although polyphosphate showed consistently better kidney visualization, indicating its potential utility in certain diagnostic procedures (G. T. Krishnamurthy et al., 1974).
Environmental and Human Biomonitoring
The widespread use of PFRs and related compounds necessitates continuous environmental and human biomonitoring to assess exposure levels and potential risks. Studies have identified various metabolites of PFRs in human urine, indicating exposure from consumer products. These findings underline the importance of monitoring programs to understand exposure patterns and inform risk assessments and regulatory policies (Craig M. Butt et al., 2016; Liang-Ying Liu et al., 2016).
properties
IUPAC Name |
2-phenoxyethanol;phosphoric acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O2.H3O4P/c9-6-7-10-8-4-2-1-3-5-8;1-5(2,3)4/h1-5,9H,6-7H2;(H3,1,2,3,4) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUSMTFVMXOQYCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCO.OP(=O)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13O6P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
39464-70-5 |
Source
|
| Record name | Poly(oxy-1,2-ethanediyl), α-phenyl-ω-hydroxy-, phosphate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=39464-70-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Molecular Weight |
236.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
68511-19-3, 39464-70-5, 72283-31-9 |
Source
|
| Record name | Ethanol, 2-phenoxy-, phosphate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=68511-19-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Poly(oxy-1,2-ethanediyl), .alpha.-phenyl-.omega.-hydroxy-, phosphate | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Poly(oxy-1,2-ethanediyl), .alpha.-phenyl-.omega.-hydroxy-, phosphate, potassium salt | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-phenoxyethanol; phosphoric acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.127.657 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Poly(oxy-1,2-ethanediyl), alpha-phenyl-omega-hydroxy-, phosphate, potassium salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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